Cas no 159991-15-8 (tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate)

• Product Name: tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• CAS No: 159991-15-8
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD12198674
• CID: 4607639
• PubChem ID: 22875335
• Update Time: 2025-05-20

tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• RACEMIC CIS-TERT-BUTYL HEXAHYDROPYRROLO[3,4-B][1,4]OXAZINE-6(2H)-CARBOXYLATE
• CIS-TERT-BUTYL HEXAHYDROPYRROLO[3,4-B][1,4]OXAZINE-6(2H)-CARBOXYLATE
• tert-butyl (4aS,7aR)-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate
• AUXXIKSVHUSTOA-DTWKUNHWSA-N
• Z2306938611
• (4aS,7aR)-tert-Butylhexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
• (4aS,7aR)-6-Boc-octahydropyrrolo[3,4-b]morpholine
• rac-tert-butyl (4aR,7aS)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• (4aS,7aR)-tert-Butyl hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
• SCHEMBL6977528
• EN300-256139
• 138027-02-8
• AS-37392
• CS-0048523
• AKOS027321085
• cis-8-tert-Butoxycarbonyl-2-oxa -5,8-diazabicyclo[4.3.0]nonane
• cis-tert-Butylhexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
• 159991-15-8
• tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate

• MDL： MFCD12198674
• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(14)13-6-8-9(7-13)15-5-4-12-8/h8-9,12H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： AUXXIKSVHUSTOA-DTWKUNHWSA-N
• SMILES： O1CCN[C@@]2([H])CN(C(OC(C)(C)C)=O)C[C@@]12[H]

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate

tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound with CAS No. 159991-15-8, commonly referred to as tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate, has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound belongs to the class of morpholines, which are six-membered heterocycles containing an oxygen atom and a nitrogen atom. The specific stereochemistry of this compound, denoted by the (4aS,7aR) configuration, plays a crucial role in its chemical reactivity and biological activity.

The structure of tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate is characterized by a fused bicyclic system consisting of a morpholine ring and an octahydroindole moiety. The presence of the tert-butyl group as a substituent on the carboxylate ester adds to the compound's stability and lipophilicity. This makes it an attractive candidate for use in drug design and development, particularly in the context of creating bioavailable molecules with enhanced pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, researchers have explored its role as a precursor in the synthesis of complex alkaloids and other bioactive molecules. The ability to manipulate the stereochemistry at the 4aS and 7aR positions has opened new avenues for designing enantiomerically pure compounds with desired biological activities. Moreover, the compound's unique bicyclic framework has been leveraged in the development of novel scaffolds for drug discovery.

In terms of synthesis, tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate can be prepared via a variety of routes, including ring-closing metathesis and stereoselective cycloaddition reactions. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product. The use of transition metal catalysts has further enhanced the efficiency of these reactions, making large-scale production feasible.

The application of this compound extends beyond traditional pharmaceuticals. Its structural versatility has led to its use in materials science, where it serves as a building block for constructing advanced polymers and materials with tailored properties. For example, researchers have investigated its potential as a monomer in polymerization reactions, resulting in materials with improved mechanical strength and thermal stability.

From an environmental standpoint, tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate exhibits favorable biodegradation characteristics under controlled conditions. This makes it a sustainable choice for industrial applications where eco-friendliness is a priority. Furthermore, its low toxicity profile has been confirmed through various in vitro and in vivo assays, further solidifying its suitability for biomedical applications.

In conclusion, tert-butyl (4aS,7aR)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research and development endeavors.